Cas no 19813-93-5 (Acetic acid, ([1,1'-biphenyl]-4-ylthio)-)

• Product Name: Acetic acid, ([1,1'-biphenyl]-4-ylthio)-
• CAS No: 19813-93-5
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 1390200
• PubChem ID: 515126
• Update Time: 2025-04-20

Acetic acid, ([1,1'-biphenyl]-4-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, ([1,1'-biphenyl]-4-ylthio)-
• SCHEMBL7046401
• 2-(4-phenylphenyl)sulfanylacetic acid
• 2-([1,1a(2)-Biphenyl]-4-ylthio)acetic acid
• DTXSID301280183
• (Biphenyl-4-sulfanyl)-acetic acid
• CHEMBL177787
• BDBM50137881
• 19813-93-5
• JUOJESMBZPRKIA-UHFFFAOYSA-N
• (Biphenyl-4-ylsulfanyl)-acetic acid
• 2-(biphenyl-4-ylsulfanyl)-acetic acid

• Inchi： 1S/C14H12O2S/c15-14(16)10-17-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H,10H2,(H,15,16)
• InChI Key： JUOJESMBZPRKIA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.05586
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3